Cas no 54165-75-2 (7-{[(2S,4aS,6S)-2,6-dihydroxy-2,5,5,8a-tetramethyldecahydronaphthalen-1-yl]methoxy}-2H-chromen-2-one)

7-{[(2S,4aS,6S)-2,6-dihydroxy-2,5,5,8a-tetramethyldecahydronaphthalen-1-yl]methoxy}-2H-chromen-2-one Properties

Names and Identifiers

• 7-{[(2S,4aS,6S)-2,6-dihydroxy-2,5,5,8a-tetramethyldecahydronaphthalen-1-yl]methoxy}-2H-chromen-2-one
• 7-[[(2S,4aS,6S)-2,6-dihydroxy-2,5,5,8a-tetramethyl-3,4,4a,6,7,8-hexahydro-1H-naphthalen-1-yl]methoxy]chromen-2-one
• NCI60_019080
• NSC-655153
• DTXSID10969114
• 7-[(2,6-Dihydroxy-2,5,5,8a-tetramethyldecahydronaphthalen-1-yl)methoxy]-2H-1-benzopyran-2-one
• NSC655153
• 54165-75-2
• +Expand

• InChIKey： WNANPKYNOALKIV-IIWYAODKSA-N
• Inchi： InChI=1S/C24H32O5/c1-22(2)18-9-12-24(4,27)19(23(18,3)11-10-20(22)25)14-28-16-7-5-15-6-8-21(26)29-17(15)13-16/h5-8,13,18-20,25,27H,9-12,14H2,1-4H3/t18-,19?,20+,23?,24+/m1/s1
• SMILES： CC1(C2CCC(C(C2(CCC1O)C)COC3=CC4=C(C=C3)C=CC(=O)O4)(C)O)C

Computed Properties

• Exact Mass: 400.22506
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Monoisotopic Mass: 400.22497412g/mol
• Heavy Atom Count: 29
• Complexity: 672
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.2
• Topological Polar Surface Area: 76Ų

Experimental Properties

• PSA: 75.99

Related Categories

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